N-[3-(1,3-benzoxazol-2-yl)-4-chlorophenyl]-2-methoxy-3-methylbenzamide

• Molecular Formula: C22H17ClN2O3
• Molecular Weight: 392.8 g/mol
• IUPAC Name: N-[3-(1,3-benzoxazol-2-yl)-4-chlorophenyl]-2-methoxy-3-methylbenzamide
• InChI: InChI=1S/C22H17ClN2O3/c1-13-6-5-7-15(20(13)27-2)21(26)24-14-10-11-17(23)16(12-14)22-25-18-8-3-4-9-19(18)28-22/h3-12H,1-2H3,(H,24,26)
• InChI Key: ZRQVWDGDGIMWPS-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)C(=O)NC2=CC(=C(C=C2)Cl)C3=NC4=CC=CC=C4O3)OC

Description

N-[3-(1,3-benzoxazol-2-yl)-4-chlorophenyl]-2-methoxy-3-methylbenzamide is a complex organic compound that belongs to the class of benzoxazole derivatives. Benzoxazole derivatives are known for their wide range of biological activities, including antimicrobial, antifungal, anticancer, and anti-inflammatory properties . This compound, with its unique structure, has garnered interest in various fields of scientific research.

Preparation Methods

The synthesis of N-[3-(1,3-benzoxazol-2-yl)-4-chlorophenyl]-2-methoxy-3-methylbenzamide typically involves the following steps:

Starting Materials: The synthesis begins with 2-aminophenol and 4-chlorobenzoyl chloride as the primary starting materials.

Formation of Benzoxazole Ring: The reaction between 2-aminophenol and 4-chlorobenzoyl chloride in the presence of a base such as triethylamine leads to the formation of the benzoxazole ring.

Substitution Reactions: Subsequent substitution reactions introduce the methoxy and methyl groups at the appropriate positions on the benzene ring.

Purification: The final product is purified using techniques such as recrystallization or column chromatography to obtain the desired compound in high purity.

Chemical Reactions Analysis

N-[3-(1,3-benzoxazol-2-yl)-4-chlorophenyl]-2-methoxy-3-methylbenzamide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide, leading to the formation of corresponding oxidized products.

Reduction: Reduction reactions using reducing agents like sodium borohydride or lithium aluminum hydride can convert the compound into its reduced forms.

Substitution: The compound can undergo nucleophilic substitution reactions, where the chlorine atom is replaced by other nucleophiles such as amines or thiols.

Hydrolysis: Hydrolysis reactions in the presence of acids or bases can break down the compound into its constituent parts.

Scientific Research Applications

N-[3-(1,3-benzoxazol-2-yl)-4-chlorophenyl]-2-methoxy-3-methylbenzamide has a wide range of scientific research applications:

Chemistry: It is used as a starting material for the synthesis of other complex organic molecules and as a reagent in various organic reactions.

Biology: The compound has shown potential as an antimicrobial and antifungal agent, making it useful in the development of new antibiotics and antifungal drugs.

Medicine: Due to its anticancer properties, it is being investigated for its potential use in cancer therapy.

Industry: The compound is used in the development of optical brighteners and other industrial chemicals.

Mechanism of Action

The mechanism of action of N-[3-(1,3-benzoxazol-2-yl)-4-chlorophenyl]-2-methoxy-3-methylbenzamide involves its interaction with specific molecular targets and pathways:

Molecular Targets: The compound targets enzymes and proteins involved in cellular processes, such as DNA gyrase and topoisomerase, which are essential for DNA replication and cell division.

Pathways: By inhibiting these enzymes, the compound disrupts the replication and transcription processes in microbial and cancer cells, leading to cell death.

Comparison with Similar Compounds

N-[3-(1,3-benzoxazol-2-yl)-4-chlorophenyl]-2-methoxy-3-methylbenzamide can be compared with other benzoxazole derivatives:

Benzothiazole Derivatives: Similar to benzoxazole derivatives, benzothiazole derivatives also exhibit antimicrobial and anticancer properties.

Benzimidazole Derivatives: Benzimidazole derivatives are known for their antiviral and anticancer activities.

Benzofuran Derivatives: Benzofuran derivatives are primarily used for their anti-inflammatory and antioxidant properties.

Similar Compounds

• N-(7-bromobenzo[d]oxazol-2-yl)-4-methylbenzenesulfonamide
• N-(benzo[d]oxazol-2-yl)-4-methylbenzenesulfonamide
• N’- (1,3-benzothiazol-2-yl)-arylamide derivatives

This detailed article provides an overview of this compound, covering its synthesis, chemical reactions, applications, mechanism of action, and comparison with similar compounds